5-Nitrohexahydropyrimidine-2,4,6-trione hydrate
Description
Synthesis Analysis
5-Nitrohexahydropyrimidine-2,4,6-trione hydrate can be synthesized through the nitration of hexahydropyrimidine-2,4,6-trione with nitric acid, followed by reduction with sodium dithionite. The resulting product is then purified through recrystallization, yielding the hydrate form of 5-Nitrohexahydropyrimidine-2,4,6-trione hydrate.Molecular Structure Analysis
The molecular formula of 5-Nitrohexahydropyrimidine-2,4,6-trione hydrate is C4H5N3O6 . Its molecular weight is 191.10 g/mol . The InChI Key is YKGZAIJTCJOZNK-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Nitrohexahydropyrimidine-2,4,6-trione hydrate include a molecular weight of 191.1 g/mol and a molecular formula of C4H5N3O6 . The compound is available in a hydrate form .Mechanism of Action
The exact mechanism of action of 5-Nitrohexahydropyrimidine-2,4,6-trione hydrate is not fully understood, but it is believed to involve the generation of reactive oxygen species (ROS) that damage the parasite’s DNA, proteins, and lipids. This leads to the disruption of key cellular processes and ultimately the death of the parasite.
properties
IUPAC Name |
5-nitro-1,3-diazinane-2,4,6-trione;hydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3N3O5.H2O/c8-2-1(7(11)12)3(9)6-4(10)5-2;/h1H,(H2,5,6,8,9,10);1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YKGZAIJTCJOZNK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(C(=O)NC(=O)NC1=O)[N+](=O)[O-].O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5N3O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Nitrohexahydropyrimidine-2,4,6-trione hydrate | |
CAS RN |
209529-81-7 |
Source
|
| Record name | 5-Nitrobarbituric acid hydrate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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